Cas no 333778-01-1 (2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile)
![2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile structure](https://www.kuujia.com/scimg/cas/333778-01-1x500.png)
333778-01-1 structure
Product name:2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile
2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile Chemical and Physical Properties
Names and Identifiers
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- 2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile
- AKOS000568147
- DNDI1417329
- CHEMBL2094624
- Oprea1_162598
- 2-[3-(4-ethoxyphenyl)-3-oxo-1-phenylpropyl]malononitrile
- 333778-01-1
- 2-(3-(4-Ethoxyphenyl)-3-oxo-1-phenylpropyl)malononitrile
- AG-690/13416374
- AKOS024304928
- 2-[3-(4-ethoxyphenyl)-3-oxo-1-phenylpropyl]propanedinitrile
- Oprea1_220507
-
- MDL: MFCD01542149
- Inchi: InChI=1S/C20H18N2O2/c1-2-24-18-10-8-16(9-11-18)20(23)12-19(17(13-21)14-22)15-6-4-3-5-7-15/h3-11,17,19H,2,12H2,1H3
- InChI Key: PLZZABUVQARDLS-UHFFFAOYSA-N
- SMILES: CCOC1=CC=C(C=C1)C(=O)CC(C2=CC=CC=C2)C(C#N)C#N
Computed Properties
- Exact Mass: 318.136827821Da
- Monoisotopic Mass: 318.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.9Ų
- XLogP3: 3.3
2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile Related Literature
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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